Cas no 2229261-04-3 (4-amino-3-(1-methylcyclopropyl)butanoic acid)

• Product Name: 4-amino-3-(1-methylcyclopropyl)butanoic acid
• CAS No: 2229261-04-3
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6141862
• PubChem ID: 165666154
• Update Time: 2025-10-29

4-amino-3-(1-methylcyclopropyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(1-methylcyclopropyl)butanoic acid
• 2229261-04-3
• EN300-1803668

• Inchi： 1S/C8H15NO2/c1-8(2-3-8)6(5-9)4-7(10)11/h6H,2-5,9H2,1H3,(H,10,11)
• InChI Key： XJTAKSIKKGCFHG-UHFFFAOYSA-N
• SMILES： OC(CC(CN)C1(C)CC1)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-3-(1-methylcyclopropyl)butanoic acid

Introduction to 4-amino-3-(1-methylcyclopropyl)butanoic acid (CAS No. 2229261-04-3)

4-amino-3-(1-methylcyclopropyl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229261-04-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural framework, combines a bifunctional amino acid-like moiety with a cyclopropyl substituent, making it a promising candidate for various synthetic applications and potential therapeutic uses.

The molecular structure of 4-amino-3-(1-methylcyclopropyl)butanoic acid consists of a four-carbon chain with an amino group at the terminal position and a side chain containing a methyl-substituted cyclopropyl ring at the third carbon. This distinctive configuration imparts unique physicochemical properties, including solubility characteristics and metabolic pathways, which are critical for its biological activity. The presence of both polar and non-polar functional groups enhances its interaction with biological targets, making it a versatile building block in medicinal chemistry.

In recent years, the pharmaceutical industry has shown increasing interest in structurally diverse amino acids and their derivatives due to their potential as pharmacophores. 4-amino-3-(1-methylcyclopropyl)butanoic acid represents an intriguing example of such compounds, with its cyclopropyl group contributing to steric hindrance and modulating binding affinity. This feature is particularly valuable in the design of enzyme inhibitors or receptor modulators, where precise spatial orientation of functional groups can significantly influence efficacy.

One of the most compelling aspects of 4-amino-3-(1-methylcyclopropyl)butanoic acid is its potential role in the development of novel therapeutic agents. Researchers have been exploring its utility in synthesizing peptidomimetics, which are designed to mimic the bioactivity of natural peptides while avoiding their drawbacks, such as rapid degradation or immunogenicity. The incorporation of this compound into drug candidates could lead to more stable and targeted treatments for various diseases.

Recent studies have highlighted the importance of structural diversity in drug discovery, emphasizing that non-traditional amino acids can provide new avenues for therapeutic intervention. 4-amino-3-(1-methylcyclopropyl)butanoic acid, with its unique structural features, aligns well with this trend. Its synthesis has been optimized using advanced organic methodologies, ensuring high yield and purity, which are essential for preclinical and clinical studies.

The chemical synthesis of 4-amino-3-(1-methylcyclopropyl)butanoic acid involves multi-step reactions that require careful selection of reagents and catalysts to achieve the desired product with minimal side reactions. The introduction of the methylcyclopropyl group at the third carbon position is particularly challenging but can be accomplished through cross-coupling reactions or ring-closing metathesis strategies. These synthetic approaches have been refined over time, enabling researchers to produce this compound in sufficient quantities for further investigation.

Beyond its pharmaceutical applications, 4-amino-3-(1-methylcyclopropyl)butanoic acid has also been explored in materials science and biotechnology. Its ability to form stable complexes with metal ions makes it a candidate for use in metal-organic frameworks (MOFs) or as a chelating agent in biochemical assays. Additionally, its structural motifs have inspired the development of new polymers with tailored properties for biomedical applications.

The biological activity of 4-amino-3-(1-methylcyclopropyl)butanoic acid has been evaluated through computational modeling and experimental assays. Initial studies suggest that it exhibits moderate affinity for certain enzyme targets, making it a potential lead compound for drug development. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological profile.

In conclusion, 4-amino-3-(1-methylcyclopropyl)butanoic acid (CAS No. 2229261-04-3) is a structurally complex and functionally versatile compound with significant potential in pharmaceutical research. Its unique combination of functional groups and synthetic accessibility positions it as a valuable tool for developing new therapeutic agents. As our understanding of molecular interactions continues to advance, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.